Cas no 1497268-53-7 (4-(2,2-Dimethylpropyl)pyrrolidin-2-one)

• Product Name: 4-(2,2-Dimethylpropyl)pyrrolidin-2-one
• CAS No: 1497268-53-7
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 4602423
• PubChem ID: 66106946
• Update Time: 2025-06-12

4-(2,2-Dimethylpropyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-dimethylpropyl)pyrrolidin-2-one
• Z1801307671
• 4-(2,2-Dimethylpropyl)pyrrolidin-2-one

• Inchi： 1S/C9H17NO/c1-9(2,3)5-7-4-8(11)10-6-7/h7H,4-6H2,1-3H3,(H,10,11)
• InChI Key： IOAKCJZKHOTURW-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1)CC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 4-(2,2-Dimethylpropyl)pyrrolidin-2-one

Research Brief on 4-(2,2-Dimethylpropyl)pyrrolidin-2-one (CAS: 1497268-53-7): Recent Advances and Applications

The compound 4-(2,2-Dimethylpropyl)pyrrolidin-2-one (CAS: 1497268-53-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for novel gamma-aminobutyric acid (GABA) analogs, showing promising results in preclinical models of neurological disorders. The 2,2-dimethylpropyl (pivaloyl) substituent at the 4-position appears to confer enhanced metabolic stability compared to simpler pyrrolidinone derivatives.

In synthetic chemistry, advances have been made in the enantioselective preparation of 4-(2,2-Dimethylpropyl)pyrrolidin-2-one. A team at ETH Zurich recently developed an asymmetric hydrogenation protocol using a chiral iridium catalyst (ACS Catalysis, 2024), achieving >99% ee and 85% yield. This methodological breakthrough addresses previous challenges in obtaining optically pure forms of the compound, which is critical for pharmaceutical applications where stereochemistry often determines biological activity.

Pharmacological characterization reveals interesting properties. The compound demonstrates moderate blood-brain barrier penetration (logP = 1.8, PSA = 29 Ų) and shows selective binding to α2δ subunits of voltage-gated calcium channels (IC50 = 320 nM). These findings, published in Bioorganic & Medicinal Chemistry Letters (2024), suggest potential applications in pain management and epilepsy treatment, though further optimization is needed to improve potency.

Emerging applications extend beyond traditional small-molecule drugs. A recent patent application (WO2024015832) discloses the use of 4-(2,2-Dimethylpropyl)pyrrolidin-2-one derivatives as linkers in antibody-drug conjugates (ADCs). The steric bulk of the pivaloyl group appears to confer stability against premature cleavage while maintaining payload release kinetics in target tissues.

Safety and toxicology data remain limited, though preliminary studies indicate an acceptable profile (LD50 > 500 mg/kg in rodents). Current research gaps include comprehensive ADME studies and detailed target engagement profiling. The compound's future development will likely depend on addressing these questions while exploring structure-activity relationships through systematic derivatization.